Cas no 537667-04-2 (1-(7h-purin-6-yl)piperidine-4-carboxamide)

• Product Name: 1-(7h-purin-6-yl)piperidine-4-carboxamide
• CAS No: 537667-04-2
• MF: C₁₁H₁₄N₆O
• MW: 246.26846075058
• CID: 1588307
• PubChem ID: 756695
• Update Time: 2025-04-21

1-(7h-purin-6-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(7h-purin-6-yl)piperidine-4-carboxamide
• CHEMBL264667
• STK858561
• ZINC00213852
• AC1LFNR3
• SureCN3916242
• Oprea1_796334
• STOCK6S-76869
• CTK1G0233
• MolPort-000-384-388
• CHEMBL264667; STK858561; ZINC00213852; AC1LFNR3; SureCN3916242; Oprea1_796334; STOCK6S-76869; CTK1G0233; MolPort-000-384-388;
• F0578-0110
• 1-(9H-Purin-6-yl)piperidine-4-carboxylic Acid Amide
• SR-01000007320
• AKOS005632562
• SR-01000007320-1
• 537667-04-2
• AKOS001065099
• Z372967048
• HMS1756B20
• SCHEMBL3916242
• 4-Piperidinecarboxamide, 1-(1H-purin-6-yl)-
• QPKOOAWJSYVLQU-UHFFFAOYSA-N
• DTXSID50353876
• 1-(9H-purin-6-yl)piperidine-4-carboxamide
• AB00668642-01
• 1-(1H-PURIN-6-YL)PIPERIDINE-4-CARBOXAMIDE
• BDBM50376075

• Inchi： 1S/C11H14N6O/c12-9(18)7-1-3-17(4-2-7)11-8-10(14-5-13-8)15-6-16-11/h5-7H,1-4H2,(H2,12,18)(H,13,14,15,16)
• InChI Key： QPKOOAWJSYVLQU-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C3=C(N=CN3)N=CN=2)CC1)N

Computed Properties

• Exact Mass: 246.12312
• Monoisotopic Mass: 246.12290909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 95.44